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Introduction
Calcium Green-1 is a high-affinity, visible light-excitable fluorescent indicator for intracellular

calcium ([Ca²⁺]ᵢ) measurements. As a derivative of fluorescein and the calcium chelator BAPTA

(1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid), it exhibits a significant increase in

fluorescence emission intensity upon binding to Ca²⁺.[1][2][3] This property makes it a valuable

tool for investigating calcium signaling pathways in a multitude of cell types and research

applications, including fluorescence microscopy, flow cytometry, and microplate-based assays.

[4][5] This guide provides a comprehensive technical overview of Calcium Green-1, its

mechanism of action, key experimental protocols, and quantitative characteristics to facilitate

its effective implementation in research and drug development.

Core Properties and Mechanism of Action
Calcium Green-1 is a non-ratiometric indicator, meaning that changes in [Ca²⁺]ᵢ are monitored

through alterations in fluorescence intensity at a single wavelength, rather than a shift in the

emission or excitation wavelength.[6] The dye is typically introduced into cells in its

acetoxymethyl (AM) ester form, Calcium Green-1 AM. The lipophilic AM ester groups render

the molecule cell-permeant, allowing it to passively diffuse across the plasma membrane.[2]

Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups, trapping the

now membrane-impermeant Calcium Green-1 in the cytosol. This active form of the indicator

can then bind to free Ca²⁺.[2][7]
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The fluorescence of Calcium Green-1 is significantly quenched in its Ca²⁺-free state. Upon

binding to Ca²⁺, a conformational change occurs, leading to a substantial increase in its

quantum yield and a corresponding rise in fluorescence emission.[1][3] This direct correlation

between fluorescence intensity and [Ca²⁺]ᵢ allows for the qualitative and, with appropriate

calibration, quantitative assessment of intracellular calcium dynamics.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of Calcium Green-1, providing

a basis for comparison with other fluorescent calcium indicators.

Parameter Value Reference

Excitation Maximum (Ca²⁺-

bound)
~506 nm [1][7]

Emission Maximum (Ca²⁺-

bound)
~531 nm [1][7]

Dissociation Constant (K_d) ~190 nM [1][8]

Quantum Yield (Ca²⁺-

saturated)
~0.75 [1][8]

Fluorescence Intensity

Increase
~14-fold [1]

Experimental Protocols
Preparation of Calcium Green-1 AM Stock Solution

Reconstitution: Prepare a stock solution of Calcium Green-1 AM in the range of 2 to 5 mM

in high-quality, anhydrous dimethyl sulfoxide (DMSO).[4][9]

Storage: Aliquot the stock solution into single-use volumes and store at -20°C, protected

from light and moisture.[4][10] Avoid repeated freeze-thaw cycles.[4]

Cell Loading with Calcium Green-1 AM
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This protocol provides a general guideline for loading adherent cells. Optimization may be

required for specific cell types and experimental conditions.

Cell Preparation: Plate cells on a suitable imaging substrate (e.g., glass-bottom dishes or

microplates) and culture overnight in appropriate growth medium.[4]

Loading Buffer Preparation: Prepare a loading buffer of your choice (e.g., Hanks' Balanced

Salt Solution with HEPES). On the day of the experiment, prepare a working solution of

Calcium Green-1 AM at a final concentration of 2 to 20 µM.[4] For most cell lines, a final

concentration of 4-5 µM is recommended.[4]

Use of Pluronic® F-127: To aid in the dispersion of the lipophilic AM ester in the aqueous

loading buffer, Pluronic® F-127 can be added to the working solution at a final concentration

of 0.02% to 0.04%.[4][11]

Use of Probenecid: To prevent the extrusion of the de-esterified indicator by organic anion

transporters, probenecid can be included in the loading and final imaging buffer at a

concentration of 1 to 2.5 mM.[4][11]

Cell Loading: Replace the culture medium with the Calcium Green-1 AM loading solution

and incubate the cells at 37°C for 30 to 60 minutes.[4] The optimal incubation time may vary

between cell types.

Washing: After incubation, wash the cells with fresh buffer (containing probenecid, if used) to

remove excess extracellular dye.[4]

De-esterification: Incubate the cells for an additional 30 minutes at room temperature to

allow for complete de-esterification of the dye by intracellular esterases.

Imaging: The cells are now ready for imaging. Excite the sample at ~490 nm and collect the

emission at ~525 nm.[4]

Visualizations
Signaling Pathway and Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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